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Neodol 25-3S vs other alkyl ethoxy sulfates
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Compound Focus: Neodol 25-3S

CAS No.: 12688-28-7

Cat. No.: S1825920

Chemical Product Overview

The search results clarify the relationship between the Neodol product family and alkyl ethoxy sulfates,

which can be summarized in the table below:

Product Name Chemical Description Product Type
Neodol 25-7 [1] C12-15 Alcohol Ethoxylate, 7 EO Nonionic surfactant (alcohol
[1] ethoxylate)
Neodol 25-3S [2] [3] Information limited; name suggests  Anionic surfactant (alkyl
a sulfated form [2] ethoxy sulfate, or AES)
Sodium Alkyl Ethoxy Anionic surfactant derived from Core anionic surfactant class
Sulphate (SAES) [4] [5] natural fats/oils [5]

Key Difference: Neodol 25-7 is a nonionic surfactant (an alcohol ethoxylate), while Neodol 25-3S and
other Sodium Alkyl Ethoxy Sulphates (SAES) are anionic surfactants. The "S" in Neodol 25-3S typically
indicates the ethoxylate chain has been sulfated, converting it from nonionic to anionic [2]. This fundamental

difference in charge dictates their performance, compatibility, and applications.

Analytical Methodology for Characterization
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Although direct performance data was not found, one research paper details an advanced method for
characterizing alkyl ethoxy sulphate (AES) products. This methodology could be central to conducting the

comparative experiments you require.

The developed technique uses mixed-mode High-Performance Liquid Chromatography (HPLC)
coupled with a Charged Aerosol Detector (CAD) to achieve a comprehensive "ethoxymer" profile of

complex AES mixtures [6].

The workflow of this analytical method is illustrated below, which separates and quantifies the individual

components in a mixture.

AES Sample

(Complete Ethoxymer Profile)

Click to download full resolution via product page

This method can separate over 50 different components in a single analysis, providing detailed data on the
alkyl chain length and ethoxymer distribution, which are critical factors determining a surfactant's properties,

such as detergency, foaming, and solubility [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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